Cas no 21584-05-4 (Benzothiazolium,2-[[[4-(dimethylamino)phenyl]imino]methyl]-3-ethyl-, iodide (1:1))

• Product Name: Benzothiazolium,2-[[[4-(dimethylamino)phenyl]imino]methyl]-3-ethyl-, iodide (1:1)
• CAS No: 21584-05-4
• MF: C₁₈H₂₀IN₃S
• MW: 437.340974807739
• CID: 290457
• PubChem ID: 24195900
• Update Time: 2025-04-19

Benzothiazolium,2-[[[4-(dimethylamino)phenyl]imino]methyl]-3-ethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2-[[[4-(dimethylamino)phenyl]imino]methyl]-3-ethyl-, iodide (1:1)
• 4-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylideneamino]-N,N-dimethylaniline,iodide
• 2,6-Dimethyl-3-ethyl-benzthiazolium
• 3-Aethyl-2,6-dimethyl-benzothiazolium, Jodid
• 3-Aethyl-2-[(4-dimethylamino-phenylimino)-methyl]-benzothiazolium, Jodid
• 3-ethyl-2,6-dimethyl-benzothiazolium, iodide
• 3-ethyl-2-[(4-dimethylamino-phenylimino)-methyl]-benzothiazolium, iodide
• Benzothiazolium, 3-ethyl-2,6-dimethyl-, iodide
• Benzothiazolium, 3-ethyl-2,6-dimethyl-, iodide (1:1)
• DTXSID60944193
• 21584-05-4
• NSC-204959
• 4-{[(3-Ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]imino}-N,N-dimethylcyclohexa-2,5-dien-1-iminium iodide
• NSC204959

• Inchi： 1S/C18H20N3S.HI/c1-4-21-16-7-5-6-8-17(16)22-18(21)13-19-14-9-11-15(12-10-14)20(2)3;/h5-13H,4H2,1-3H3;1H/q+1;/p-1
• InChI Key： KMFRCRZWODMSOR-UHFFFAOYSA-M
• SMILES： [I-].S1C2C=CC=CC=2[N+](=C1/C=N/C1C=CC(=CC=1)N(C)C)CC

Computed Properties

• Exact Mass: 310.138
• Monoisotopic Mass: 437.04227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• PSA: 19.48